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Despite a comprehensive search of peer-reviewed literature and patent databases, specific
applications and performance data for (1,4-Dimethylpiperazin-2-yl)methanol are not readily
available in published scientific research. While the broader class of piperazine derivatives is
widely explored in medicinal chemistry and catalysis, this particular substituted methanol
derivative has not been the subject of significant published research, limiting the ability to
create a detailed comparison guide based on experimental data.

(1,4-Dimethylpiperazin-2-yl)methanol, with CAS number 14675-44-6, is commercially
available and listed by numerous chemical suppliers.[1][2][3][4] It is often described as a useful
building block or intermediate in organic and chemical synthesis.[1] However, peer-reviewed
studies that validate and quantify its utility in specific applications, such as in drug development
or catalysis, are not found in the public domain.

The Broader Context: Applications of Piperazine
Derivatives

While specific data on (1,4-Dimethylpiperazin-2-yl)methanol is lacking, the piperazine
scaffold is a well-established and important pharmacophore in drug discovery and a versatile
ligand in catalysis. Numerous peer-reviewed articles highlight the diverse biological activities of
piperazine derivatives, including their use as:
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Anticancer agents

Antimicrobial and antifungal agents

Antiviral compounds

Agents targeting the central nervous system

In the realm of materials science and catalysis, the piperazine core is utilized for the
development of novel ligands and catalysts.

Lack of Comparative Data

The absence of published experimental data for (1,4-Dimethylpiperazin-2-yl)methanol makes
it impossible to construct a comparison guide that meets the core requirements of quantitative
data tables and detailed experimental protocols. There are no available studies to objectively
compare its performance against other alternatives in any specific application.

Potential Research Opportunities

The lack of published data on (1,4-Dimethylpiperazin-2-yl)methanol may also represent a
research opportunity. Its structural features, combining a chiral center with a functionalized
piperazine ring, could warrant investigation in areas where other piperazine derivatives have
shown promise. Future research could explore its potential in:

o Asymmetric Catalysis: The chiral nature of the molecule could be exploited in the
development of new catalysts for stereoselective reactions.

» Medicinal Chemistry: Synthesis and screening of a library of compounds derived from (1,4-
Dimethylpiperazin-2-yl)methanol could uncover novel biological activities.

Below is a conceptual workflow for the synthesis of a generic piperazine derivative, illustrating
a potential starting point for such research.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis and potential application screening of (1,4-
Dimethylpiperazin-2-yl)methanol.

In conclusion, while the piperazine chemical class is of significant interest to the scientific
community, (1,4-Dimethylpiperazin-2-yl)methanol itself remains an under-investigated
compound in peer-reviewed literature. Researchers and drug development professionals are
encouraged to consider this data gap as a potential area for novel research and discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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